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Compound of Interest

Compound Name: Chloromethyl Ethyl Carbonate

Cat. No.: B127132 Get Quote

An In-depth Technical Guide to Chloromethyl Ethyl Carbonate: Safety Data and Handling

Protocols

This guide provides comprehensive safety information and handling procedures for

Chloromethyl Ethyl Carbonate (CMEC), intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Chloromethyl ethyl carbonate is a colorless liquid utilized as a reagent in organic synthesis,

particularly in the pharmaceutical industry.[1]
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Property Value Source

Molecular Formula C4H7ClO3 [1][2][3][4]

Molecular Weight 138.55 g/mol [2][3]

CAS Number 35179-98-7 [1][2][3][4]

Appearance
Colorless and transparent

liquid
[1][4]

Density 1.196 g/cm³ [1][4]

Boiling Point 135.1 °C at 760 mmHg [1][3][4]

Flash Point 47.6 °C [1]

Vapor Pressure 7.84 mmHg at 25°C [1][3]

Solubility Sparingly soluble in water [1]

Refractive Index 1.414 [1][3][4]

Hazard Identification and Classification
CMEC is classified as a flammable liquid that causes severe skin burns and eye damage.[2][5]

Hazard Classification Code Description

Flammable liquids H226 Flammable liquid and vapor

Skin corrosion/irritation H314
Causes severe skin burns and

eye damage

Serious eye damage/eye

irritation
H318 Causes serious eye damage

GHS Pictograms:

Flame

Corrosion
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Signal Word: Danger[2][5]

Exposure Controls and Personal Protection
No specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have been

established for Chloromethyl Ethyl Carbonate.[6][7] Therefore, stringent control measures

are necessary.

Control Measure Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood.[5][6] Facilities should be

equipped with an eyewash fountain and safety

shower.[6][7] Use explosion-proof electrical and

ventilation equipment.[5][8]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[6][7]

Skin Protection

Wear appropriate protective gloves (e.g.,

impervious gloves, rubber, or PVC) and clothing

to prevent skin exposure.[6][7][9] A chemical-

resistant apron and boots may also be

necessary.[9]

Respiratory Protection

If ventilation is inadequate or if vapors/mists are

generated, use a NIOSH/MSHA approved

respirator.[7] Respirator use requires a formal

respiratory protection program.

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[5][6]

Do not breathe vapors or mist.[6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]
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Take precautionary measures against static discharge.[5][8]

Wash hands thoroughly after handling.[5][6]

Conditions for Safe Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5][6][7]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[8][9]

Long-term storage at 2-8°C is recommended.[6]

Store locked up.[5][8]

First Aid and Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[5][6][7] Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing.[5] Flush skin with plenty of

water for at least 15 minutes.[7] Seek medical attention if irritation persists.[7]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[5][6][7] If

breathing is difficult, give oxygen.[7] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[7] Seek immediate medical

attention.[5][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Specific Hazards: Flammable liquid and vapor.[2][5] Vapors are heavier than air and may

travel to a source of ignition and flash back.[9] Hazardous decomposition products include
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hydrogen chloride gas and carbon oxides.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Spill and Disposal Considerations
Spill Cleanup:

Evacuate personnel from the area and ensure adequate ventilation.[5][9]

Remove all sources of ignition.[9]

Wear appropriate personal protective equipment as outlined in Section 3.

Contain the spill using inert absorbent material (e.g., vermiculite, sand, or earth).[7]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[7]

[10]

Clean the spill area with soap and water.[11]

Do not let the product enter drains or waterways.[6]

Disposal:

Dispose of waste material at an approved waste disposal plant, in accordance with local,

state, and federal regulations.[8][10]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Chloromethyl Ethyl Carbonate
are not publicly available in the provided search results. The following are generalized

methodologies for determining key safety parameters.

Determination of Flash Point (Closed-Cup Method): A common method is the Pensky-Martens

closed-cup test. The protocol involves heating the liquid sample in a closed cup at a slow,

constant rate. An ignition source is directed into the cup at regular intervals. The flash point is
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the lowest temperature at which the application of the ignition source causes the vapors above

the liquid to ignite.

Assessment of Skin Corrosion/Irritation: This is often determined using in vitro methods, such

as the Reconstructed Human Epidermis (RhE) test model. The test material is applied topically

to the surface of the RhE tissue. After a specified exposure period, the material is rinsed off,

and the tissue is incubated. Cell viability is then measured, typically using an MTT assay. A

reduction in cell viability below a certain threshold indicates that the substance is corrosive or

irritant.
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Caption: Chemical Spill Response Workflow.
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Task: Handling
Chloromethyl Ethyl Carbonate

Potential for
Splashing?

Required:
Chemical Safety Goggles

Required:
Impervious Gloves,

Lab Coat

Adequate Ventilation?
(e.g., Fume Hood)

No
Required:

Face Shield (in addition to goggles)

Yes

Required:
NIOSH-approved Respirator

No

Respirator Not Required
(under these conditions)

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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